methyl 2,3-dihydroxy-4-methylpentanoate
Overview
Description
Methyl 2,3-dihydroxy-4-methylpentanoate (MDHM) is a natural compound found in many plants, including soybean and corn. It is a highly hydrophilic molecule with a hydroxyl group at the C-2 and C-3 positions. MDHM has been studied extensively for its potential applications in various scientific fields, including medicine and biotechnology. This article will provide an overview of MDHM synthesis methods, its scientific research applications, its mechanism of action, and biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
Methyl 2,3-dihydroxy-4-methylpentanoate has a wide range of scientific research applications, including its use in drug delivery, biocatalysis, and bioremediation. In drug delivery, this compound is used as a vehicle for delivering therapeutic agents into the body. It has also been used in biocatalysis to produce a variety of compounds from simple precursors. In bioremediation, this compound has been used to break down pollutants and other contaminants in the environment.
Mechanism of Action
The mechanism of action of methyl 2,3-dihydroxy-4-methylpentanoate is still not fully understood. However, it is believed to act as a proton donor, allowing for the transfer of protons between molecules in the body. It is also believed to act as a chelator, binding to metal ions and forming complexes that can be used in various biochemical reactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help to protect cells from damage caused by free radicals. It has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body. Additionally, this compound has been shown to have anti-cancer properties, as it can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2,3-dihydroxy-4-methylpentanoate in lab experiments include its low cost and its availability from a variety of sources. Additionally, it is relatively easy to synthesize, and its mechanism of action is relatively well understood. However, one of the main limitations of using this compound in lab experiments is its toxicity. It has been shown to be toxic to some organisms, so it should be used with caution in lab experiments.
Future Directions
The future of methyl 2,3-dihydroxy-4-methylpentanoate research is promising. One potential area of research is the use of this compound as a drug delivery vehicle. Additionally, further research into its mechanism of action could lead to a better understanding of its biochemical and physiological effects. Additionally, further research into its potential applications in bioremediation could lead to more efficient and effective methods of cleaning up pollutants and other contaminants. Finally, further research into its potential uses in biocatalysis could lead to the development of new and improved methods of synthesizing a variety of compounds.
Synthesis Methods
Methyl 2,3-dihydroxy-4-methylpentanoate can be synthesized from a variety of sources, including plant-based sources such as soybean and corn. The most common method of synthesis is by using the Fischer esterification reaction, which involves the reaction of an alcohol and an acid in the presence of a catalyst. This reaction produces a methyl ester, which is then hydrolyzed to form this compound. Other methods of synthesis include the use of lipases and the use of microorganisms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,3-dihydroxy-4-methylpentanoate involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Methyl acetoacetate", "Methyl 3-oxopentanoate", "Methyl 2-bromo-4-methylpentanoate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Methyl acetoacetate is reacted with sodium borohydride in methanol to yield methyl 3-hydroxybutanoate.", "Step 2: Methyl 3-hydroxybutanoate is reacted with hydrochloric acid to yield methyl 3-chlorobutanoate.", "Step 3: Methyl 3-chlorobutanoate is reacted with methyl 3-oxopentanoate in the presence of sodium hydroxide to yield methyl 2,3-dihydroxy-4-methylpentanoate.", "Step 4: Methyl 2,3-dihydroxy-4-methylpentanoate is purified through recrystallization from water." ] } | |
CAS RN |
1823942-07-9 |
Molecular Formula |
C7H14O4 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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